Cas no 2306252-73-1 ((8aS)-2,5,6,7,8,8a-hexahydro-1H-imidazo[1,5-a]pyrazin-3-one;hydrochloride)

• Product Name: (8aS)-2,5,6,7,8,8a-hexahydro-1H-imidazo[1,5-a]pyrazin-3-one;hydrochloride
• CAS No: 2306252-73-1
• MF: C₆H₁₂ClN₃O
• MW: 177.631979942322
• CID: 5272561
• Update Time: 2026-03-09

(8aS)-2,5,6,7,8,8a-hexahydro-1H-imidazo[1,5-a]pyrazin-3-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyrazin-3(2H)-one, hexahydro-, hydrochloride (1:1), (8aS)-
• (8aS)-2,5,6,7,8,8a-hexahydro-1H-imidazo[1,5-a]pyrazin-3-one;hydrochloride

• Inchi： 1S/C6H11N3O.ClH/c10-6-8-4-5-3-7-1-2-9(5)6;/h5,7H,1-4H2,(H,8,10);1H/t5-;/m0./s1
• InChI Key： UUHJQPYNZIAAOQ-JEDNCBNOSA-N
• SMILES： O=C1NC[C@]2([H])CNCCN12.Cl

Additional information on (8aS)-2,5,6,7,8,8a-hexahydro-1H-imidazo[1,5-a]pyrazin-3-one;hydrochloride

Introduction to (8aS)-2,5,6,7,8,8a-hexahydro-1H-imidazo[1,5-a]pyrazin-3-one;hydrochloride (CAS No: 2306252-73-1)

The compound (8aS)-2,5,6,7,8,8a-hexahydro-1H-imidazo[1,5-a]pyrazin-3-one;hydrochloride, identified by its CAS number 2306252-73-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyrazine class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it a promising candidate for further research and development in drug discovery.

Recent studies have highlighted the structural and functional significance of imidazopyrazine derivatives in modulating various biological pathways. The specific stereochemistry of (8aS)-2,5,6,7,8,8a-hexahydro-1H-imidazo[1,5-a]pyrazin-3-one;hydrochloride, particularly the (8aS) configuration, plays a crucial role in determining its interactions with biological targets. This stereochemical specificity has been a focal point in the design of novel pharmacophores aimed at enhancing therapeutic efficacy while minimizing side effects.

The pharmacological profile of this compound has been extensively explored in preclinical studies. Research indicates that it exhibits potent inhibitory activity against several key enzymes and receptors involved in inflammatory and metabolic disorders. The imidazopyrazine core structure is known to interact with a wide range of biological targets, including enzymes such as kinases and phosphodiesterases, as well as membrane receptors. These interactions are believed to contribute to the compound's potential in treating conditions such as diabetes, cardiovascular diseases, and neurodegenerative disorders.

One of the most compelling aspects of (8aS)-2,5,6,7,8,8a-hexahydro-1H-imidazo[1,5-a]pyrazin-3-one;hydrochloride is its ability to modulate intracellular signaling pathways. Studies have demonstrated that this compound can influence the activity of key signaling molecules involved in cell proliferation, differentiation, and apoptosis. These effects are particularly relevant in the context of cancer research, where modulation of these pathways is critical for developing effective anti-cancer therapies. The hydrochloride salt form further enhances the compound's ability to penetrate cellular membranes, thereby improving its bioavailability and therapeutic potential.

The synthesis of (8aS)-2,5,6,7,8,8a-hexahydro-1H-imidazo[1,5-a]pyrazin-3-one;hydrochloride involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to ensure high yield and purity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical configuration. Recent advancements in synthetic chemistry have made it possible to produce this compound with greater efficiency and scalability, paving the way for large-scale pharmaceutical applications.

In vitro and in vivo studies have provided valuable insights into the pharmacokinetic properties of this compound. Its favorable pharmacokinetic profile includes good absorption rates and prolonged half-life upon oral administration. These properties make it an attractive candidate for oral formulations designed for chronic therapeutic use. Additionally， preliminary toxicology studies have shown that (8aS)-2，5，6，7，8，8a-hexahydro-1H-imidazo[1，5-a]pyrazin-3-one；hydrochloride exhibits low toxicity at therapeutic doses， suggesting a favorable safety profile.

The potential applications of this compound extend beyond traditional therapeutic areas. Emerging research suggests that it may have utility in neuroprotective therapies due to its ability to cross the blood-brain barrier and interact with central nervous system targets. Furthermore， its anti-inflammatory properties make it a candidate for treating autoimmune diseases such as rheumatoid arthritis and psoriasis. The versatility of this compound underscores its importance as a lead molecule for further drug development.

As research continues to uncover new biological targets and mechanisms，(8aS)-2，5，6，7，8，8a-hexahydro-1H-imidazo[1，5-a]pyrazin-3-one；hydrochloride is poised to play a pivotal role in the next generation of therapeutics。 Its unique structural features、biological activities、and favorable pharmacokinetic properties make it a compelling candidate for clinical development。 Collaborative efforts between academic researchers、pharmaceutical companies、and regulatory agencies will be essential in translating these findings into safe、effective treatments for patients worldwide。